Cas no 55044-59-2 (1,2-Benzenedicarboxylic acid, 4-methyl-5-(1-methylethyl)-, dimethyl ester)

1,2-Benzenedicarboxylic acid, 4-methyl-5-(1-methylethyl)-, dimethyl ester structure
55044-59-2 structure
Product Name:1,2-Benzenedicarboxylic acid, 4-methyl-5-(1-methylethyl)-, dimethyl ester
CAS No:55044-59-2
MF:C14H18O4
MW:250.290324687958
CID:2187227
Update Time:2023-08-05

1,2-Benzenedicarboxylic acid, 4-methyl-5-(1-methylethyl)-, dimethyl ester Chemical and Physical Properties

Names and Identifiers

    • 4-Methyl-5-(1-methylethyl)-1,2-benzenedicarboxylic acid dimethyl ester
    • FZBIHUWXOTWRGI-UHFFFAOYSA-N
    • 1,2-Benzenedicarboxylic acid, 4-methyl-5-(1-methylethyl)-, dimethyl ester
    • Dimethyl 4-isopropyl-5-methylphthalate #
    • Inchi: 1S/C14H18O4/c1-8(2)10-7-12(14(16)18-5)11(6-9(10)3)13(15)17-4/h6-8H,1-5H3
    • InChI Key: FZBIHUWXOTWRGI-UHFFFAOYSA-N
    • SMILES: O(C)C(C1C(C(=O)OC)=CC(C)=C(C=1)C(C)C)=O

Computed Properties

  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 4
  • Heavy Atom Count: 18
  • Rotatable Bond Count: 5
  • Complexity: 311
  • Topological Polar Surface Area: 52.6
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